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Compound of Interest

Compound Name: 2-Dodecylphenol

Cat. No.: B1585192 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations for 2-
dodecylphenol. It is intended to equip researchers and professionals with the necessary

information for safe handling, storage, and disposal of this compound.

Chemical and Physical Properties
2-Dodecylphenol is a member of the alkylphenols, a family of organic compounds produced

by the alkylation of phenols.[1] It is characterized by a dodecyl group attached to the phenol

ring.[1] The position of the dodecyl group can vary, resulting in different isomers.[2]
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Property Value Source

Molecular Formula C18H30O [3][4][5]

Molecular Weight 262.44 g/mol [3][4][5]

CAS Number 5284-29-7 [3][4][5]

Appearance

White or Colorless to Light

yellow to Light orange powder

to lump to clear liquid

[6]

Melting Point 42.0 to 46.0 °C [6]

Vapor Pressure 0.0000023 mmHg [3]

Water Solubility
31 µg/L at 22ºC for main

components
[2]

Log Octanol-Water Partition

Coefficient (log Kow)
7.14 [2]

Toxicological Profile
The primary health concerns associated with 2-dodecylphenol are its potential for skin and

eye irritation, as well as reproductive toxicity.[7][8]

Acute Toxicity:
Oral: An acute oral toxicity study in rats determined a median lethal dose (LD50) of 2100

mg/kg bodyweight.[8] Signs of toxicity included weight loss, weakness, diarrhea, and

collapse.[8]

Dermal: Studies in rabbits have shown low acute dermal toxicity, with an estimated LD50

greater than 2000 mg/kg bodyweight.[8]

Skin and Eye Irritation:
2-Dodecylphenol is classified as a skin and eye irritant.[3][7] It can cause severe skin burns

and eye damage.[3][7][9]
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Reproductive Toxicity:
Some evidence suggests that 2-dodecylphenol may damage fertility.[3][7] Studies in rats have

indicated that the reproductive organs are target organs for systemic toxicity, with effects

observed on both male and female fertility.[8]

Carcinogenicity and Mutagenicity:
There is currently limited data available on the carcinogenic and mutagenic potential of 2-
dodecylphenol.

Environmental Hazards
2-Dodecylphenol is classified as very toxic to aquatic life with long-lasting effects.[7][9][10] It is

not readily biodegradable and has the potential to bioaccumulate in aquatic organisms.[2] Due

to its persistence and toxicity, releases to the environment should be minimized.[1][2]

Experimental Protocols & Safety Assessment
A thorough chemical safety assessment is crucial before handling 2-dodecylphenol. This

involves evaluating potential hazards and implementing appropriate risk management

measures.[11][12] The Organisation for Economic Co-operation and Development (OECD)

provides internationally recognized guidelines for the testing of chemicals to assess their

potential effects on human health and the environment.[13][14][15][16][17]

Workflow for Chemical Safety Assessment:
Caption: Workflow for conducting a chemical safety assessment.

Safe Handling and Storage
Personal Protective Equipment (PPE):

Hand Protection: Wear impervious gloves.[9][18]

Eye/Face Protection: Use safety goggles and a face shield if splashing is possible.[9][18][19]

Skin and Body Protection: Wear protective clothing.[9]
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Respiratory Protection: In case of insufficient ventilation, wear a suitable respirator.[20]

Handling:
Avoid contact with skin and eyes.[18][19]

Do not breathe dust or mists.[9]

Use in a well-ventilated area.[10][21]

Wash hands thoroughly after handling.[9]

Storage:
Store in a cool, dry, and well-ventilated place.[19]

Keep containers tightly closed.[19]

Store locked up.[9]

Emergency Procedures
First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[9][20]

Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap

and water. Seek immediate medical attention.[9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[9]

Fire-Fighting Measures:
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7][19]
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Unsuitable Extinguishing Media: Do not use a water jet, as it may spread the fire.[10][21]

Specific Hazards: Hazardous decomposition products may include carbon oxides.[19][22]

Accidental Release Measures:
Evacuate personnel to a safe area.[18]

Wear appropriate personal protective equipment.[22]

Prevent further leakage or spillage if safe to do so.[10]

Absorb the spill with inert material (e.g., sand, earth) and place it in a suitable container for

disposal.[20][22]

Avoid release to the environment.[9][10]

Disposal Considerations
Dispose of 2-dodecylphenol and its container in accordance with local, regional, and national

regulations.[9][10] Do not allow it to enter drains or waterways.[18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. greenspec.co.uk [greenspec.co.uk]

2. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

3. 2-Dodecylphenol | C18H30O | CID 171144 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. scbt.com [scbt.com]

5. labproinc.com [labproinc.com]

6. 2-Dodecylphenol | 5284-29-7 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

http://cdn.chemservice.com/product/msdsnew/External/English/NG-S3071%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/NG-S360%20English%20SDS%20US.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/PolymerAdditives/2Dodecylphenol.htm
https://evosupplygroupcatalog.sfo3.digitaloceanspaces.com/files/nHV87mZKjqT6ujjiasNTOVD9dREPtyEFgcf1RNzw.pdf
http://angenechemical.com/sds/27193-86-8.pdf
https://evosupplygroupcatalog.sfo3.digitaloceanspaces.com/files/nHV87mZKjqT6ujjiasNTOVD9dREPtyEFgcf1RNzw.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/NG-S3071%20English%20SDS%20US.pdf
https://cameochemicals.noaa.gov/chemical/24045
https://evosupplygroupcatalog.sfo3.digitaloceanspaces.com/files/nHV87mZKjqT6ujjiasNTOVD9dREPtyEFgcf1RNzw.pdf
https://www.tcichemicals.com/KR/en/sds/D5681_JP_EN.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/NG-S3071%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b1585192?utm_src=pdf-body
https://www.tcichemicals.com/KR/en/sds/D5681_JP_EN.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/NG-S3071%20English%20SDS%20US.pdf
http://angenechemical.com/sds/27193-86-8.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/PolymerAdditives/2Dodecylphenol.htm
https://www.benchchem.com/product/b1585192?utm_src=pdf-custom-synthesis
http://www.greenspec.co.uk/building-design/alkylphenols-environment-human-health/
https://assets.publishing.service.gov.uk/media/5a74ad27ed915d0e8e39a219/scho0607bmvn-e-e.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Dodecylphenol
https://www.scbt.com/p/2-dodecylphenol-5284-29-7
https://labproinc.com/products/2-dodecylphenol-10g-d2302-10g
https://www.tcichemicals.com/HK/en/p/D2302
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]

8. industrialchemicals.gov.au [industrialchemicals.gov.au]

9. tcichemicals.com [tcichemicals.com]

10. cdn.chemservice.com [cdn.chemservice.com]

11. chemical-net.env.go.jp [chemical-net.env.go.jp]

12. Chemical safety report - ECHA [echa.europa.eu]

13. oecd.org [oecd.org]

14. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]

15. onesearch.library.northeastern.edu [onesearch.library.northeastern.edu]

16. oecd.org [oecd.org]

17. oecd.org [oecd.org]

18. angenechemical.com [angenechemical.com]

19. hpc-standards.com [hpc-standards.com]

20. DODECYL PHENOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

21. cdn.chemservice.com [cdn.chemservice.com]

22. evosupplygroupcatalog.sfo3.digitaloceanspaces.com
[evosupplygroupcatalog.sfo3.digitaloceanspaces.com]

To cite this document: BenchChem. [An In-depth Technical Guide on the Health and Safety
of 2-Dodecylphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585192#health-and-safety-information-for-2-
dodecylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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